Cas no 391229-07-5 (4-cyanophenyl 2-(naphthalen-1-yloxy)acetate)

• Product Name: 4-cyanophenyl 2-(naphthalen-1-yloxy)acetate
• CAS No: 391229-07-5
• MF: C₁₉H₁₃NO₃
• MW: 303.311424970627
• CID: 6134304
• PubChem ID: 4549598
• Update Time: 2025-10-30

4-cyanophenyl 2-(naphthalen-1-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• 4-cyanophenyl 2-(naphthalen-1-yloxy)acetate
• Acetic acid, 2-(1-naphthalenyloxy)-, 4-cyanophenyl ester
• Oprea1_430915
• F0208-0015
• AKOS024575030
• 391229-07-5
• SR-01000005203-1
• (4-cyanophenyl) 2-naphthalen-1-yloxyacetate
• SR-01000005203

• Inchi： 1S/C19H13NO3/c20-12-14-8-10-16(11-9-14)23-19(21)13-22-18-7-3-5-15-4-1-2-6-17(15)18/h1-11H,13H2
• InChI Key： OPTXBMCBFLKUIG-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C#N)C=C1)(=O)COC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 303.08954328g/mol
• Monoisotopic Mass: 303.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 526.8±35.0 °C(Predicted)

Additional information on 4-cyanophenyl 2-(naphthalen-1-yloxy)acetate

Comprehensive Overview of 4-Cyanophenyl 2-(Naphthalen-1-yloxy)acetate (CAS No. 391229-07-5)

4-Cyanophenyl 2-(naphthalen-1-yloxy)acetate (CAS No. 391229-07-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This ester derivative, featuring a cyanophenyl group and a naphthalene moiety, is particularly notable for its role in advanced material science and pharmaceutical research. Its molecular structure, which combines aromatic and ester functionalities, makes it a versatile intermediate in synthetic chemistry.

The compound's CAS number 391229-07-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers and manufacturers often search for 4-cyanophenyl 2-(naphthalen-1-yloxy)acetate suppliers or synthesis methods, reflecting its growing demand. In the context of sustainability and green chemistry, this compound is also being explored for its potential in eco-friendly processes, aligning with global trends toward reducing environmental impact.

One of the most frequently asked questions about 4-cyanophenyl 2-(naphthalen-1-yloxy)acetate revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetone, which is critical for its application in laboratory settings. Additionally, its thermal stability makes it suitable for high-temperature reactions, a feature highly valued in industrial processes.

In the pharmaceutical sector, CAS 391229-07-5 is being investigated for its potential as a building block in drug development. Its aromatic and ester groups provide a scaffold for designing molecules with targeted biological activity. This aligns with the increasing interest in small-molecule therapeutics and precision medicine, where customized chemical structures are essential for efficacy and safety.

Another area of interest is the compound's role in material science. Its naphthalene component contributes to its fluorescence properties, making it a candidate for optical materials and sensors. With the rise of smart materials and wearable technology, researchers are exploring how 4-cyanophenyl 2-(naphthalen-1-yloxy)acetate can be integrated into next-generation devices. This has led to a surge in searches for naphthalene-based compounds and their applications.

From a commercial perspective, the global market for specialty chemicals like 4-cyanophenyl 2-(naphthalen-1-yloxy)acetate is expanding, driven by advancements in research and development. Companies are increasingly looking for high-purity versions of this compound to meet the stringent requirements of pharmaceutical and material science applications. This trend is reflected in the growing number of inquiries about CAS 391229-07-5 price and bulk availability.

In summary, 4-cyanophenyl 2-(naphthalen-1-yloxy)acetate (CAS No. 391229-07-5) is a compound of significant scientific and industrial interest. Its unique structure and properties make it a valuable asset in fields ranging from pharmaceuticals to advanced materials. As research continues to uncover new applications, the demand for this compound is expected to rise, solidifying its place in the future of chemical innovation.